Cas no 34070-63-8 (2,4,6,8,10,12,14-Cyclopentadecaheptaen-1-one)

• Product Name: 2,4,6,8,10,12,14-Cyclopentadecaheptaen-1-one
• CAS No: 34070-63-8
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 310729
• PubChem ID: 3015673
• Update Time: 2025-04-19

2,4,6,8,10,12,14-Cyclopentadecaheptaen-1-one Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8,10,12,14-Cyclopentadecaheptaen-1-one
• cyclopentadeca-2,4,6,8,10,12,14-heptaen-1-one
• 34070-63-8
• SCHEMBL16001319
• Annulenone

• Inchi： 1S/C15H14O/c16-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-15/h1-14H/b2-1-,5-3-,6-4-,9-7-,10-8-,13-11-,14-12-
• InChI Key： JYCYFUQFGXLZMB-UMPAQRETSA-N
• SMILES： O=C1C=CC=CC=CC=CC=CC=CC=C1 |c:2,4,6,8,10,12,14|

Computed Properties

• Exact Mass: 210.10452
• Monoisotopic Mass: 210.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07